Cas no 569658-33-9 (4-chloro-6-(furan-3-yl)-2-methylpyrimidine)

• Product Name: 4-chloro-6-(furan-3-yl)-2-methylpyrimidine
• CAS No: 569658-33-9
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 3522759
• PubChem ID: 22343605
• Update Time: 2025-10-29

4-chloro-6-(furan-3-yl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 4-CHLORO-6-(3-FURANYL)-2-METHYL-
• 4-chloro-6-(furan-3-yl)-2-methylpyrimidine
• EN300-1387253
• SCHEMBL716343
• 4-chloro-6-(3-furyl)-2-methylpyrimidine
• Z1267673878
• UXA65833
• F1967-4197
• AKOS014985896
• 569658-33-9

• Inchi： 1S/C9H7ClN2O/c1-6-11-8(4-9(10)12-6)7-2-3-13-5-7/h2-5H,1H3
• InChI Key： YBTQOWJPYZJAGG-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2C=COC=2)=CC(Cl)=N1

Computed Properties

• Exact Mass: 194.0246905Da
• Monoisotopic Mass: 194.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-chloro-6-(furan-3-yl)-2-methylpyrimidine

Comprehensive Overview of 4-chloro-6-(furan-3-yl)-2-methylpyrimidine (CAS No. 569658-33-9)

4-chloro-6-(furan-3-yl)-2-methylpyrimidine (CAS No. 569658-33-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyrimidine core with a furan substituent, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting diseases like cancer and infectious ailments.

One of the key reasons 4-chloro-6-(furan-3-yl)-2-methylpyrimidine stands out is its role in medicinal chemistry. The chloro and methyl groups on the pyrimidine ring offer excellent sites for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in oncology research. With the growing focus on precision medicine, this compound’s adaptability aligns well with trends in personalized drug development.

Beyond pharmaceuticals, 569658-33-9 has potential in agrochemical innovation. The furan-3-yl moiety is known to contribute to pesticidal and herbicidal activities, addressing the need for eco-friendly crop protection solutions. As sustainable agriculture gains traction, compounds like this are being explored for their lower environmental impact compared to traditional agrochemicals. This aligns with global searches for green chemistry alternatives and biodegradable pesticides.

Synthetic accessibility is another advantage of 4-chloro-6-(furan-3-yl)-2-methylpyrimidine. Its preparation typically involves cross-coupling reactions, a staple in modern organic synthesis. Laboratories value such intermediates for their compatibility with high-throughput screening (HTS) platforms, which are critical for accelerating drug discovery pipelines. The compound’s stability under various conditions also makes it a reliable candidate for scale-up production, a frequent concern in industrial applications.

From a commercial perspective, the demand for 569658-33-9 is rising, driven by its inclusion in proprietary libraries for hit-to-lead optimization. Suppliers and contract research organizations (CROs) frequently list it as a building block for fragment-based drug design. Online queries related to buy 4-chloro-6-(furan-3-yl)-2-methylpyrimidine or CAS 569658-33-9 suppliers reflect its market relevance. However, researchers emphasize the importance of sourcing high-purity batches to ensure reproducibility in experiments.

In computational chemistry, 4-chloro-6-(furan-3-yl)-2-methylpyrimidine serves as a model for studying molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses. Its balanced lipophilicity and hydrogen-bonding capacity make it a valuable scaffold for virtual screening campaigns. This ties into the broader interest in AI-driven drug discovery, where such compounds are used to train machine-learning algorithms for predicting bioactivity.

Safety and handling of 569658-33-9 follow standard laboratory protocols for heterocyclic compounds. While not classified as hazardous under most regulatory frameworks, proper storage in anhydrous conditions is recommended to prevent degradation. Environmental fate studies suggest moderate biodegradability, aligning with the push for sustainable chemical practices.

Looking ahead, 4-chloro-6-(furan-3-yl)-2-methylpyrimidine is poised to remain a focal point in interdisciplinary research. Its dual applicability in life sciences and materials science—such as in organic electronics—underscores its versatility. As the scientific community prioritizes multifunctional compounds, this pyrimidine derivative exemplifies how structural ingenuity can address diverse industrial challenges.